N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide

• IUPAC Name: N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide
• InChI: InChI=1S/C16H12N4O3S/c1-10-3-2-4-12(9-10)15-18-19-16(24-15)17-14(21)11-5-7-13(8-6-11)20(22)23/h2-9H,1H3,(H,17,19,21)
• InChI Key: YPFMTVOMVONXRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H12N4O3S
• Molecular Weight: 340.4 g/mol

Description

The compound is a derivative of 1,3,4-thiadiazole. Thiadiazole derivatives are small molecules containing five-member heterocyclic moieties and have been the subject of considerable interest for designing new antitumor agents.

Synthesis Analysis

While specific synthesis information for this compound is not available, 1,3,4-thiadiazole derivatives are generally synthesized using various starting materials. For example, N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one have been used as precursors in the synthesis of new series of 1,3,4-thiadiazole derivatives.

Scientific Research Applications

Anticonvulsant Potential

One significant area of research involves the exploration of anticonvulsant properties among derivatives of 1,3,4-thiadiazole. For example, a study focused on developing quality control methods for promising anticonvulsants synthesized at the medicinal chemistry department of NUPh. The substance demonstrated high anticonvulsive activity compared to a classic drug, highlighting its potential for further preclinical studies (Sych, Bevz, Sych, Rakhimova, Yaremenko, & Perekhoda, 2018).

Antimicrobial and Cytotoxic Properties

Research on 1,3,4-thiadiazoles also extends to the synthesis and evaluation of their antimicrobial and cytotoxic properties. For instance, certain derivatives have been found to exhibit significant cytotoxic properties and were also studied for their antibacterial activities (Mutchu, Kotra, Onteddu, Boddapati, & Bollikolla, 2018). Another study synthesized a series of derivatives incorporating the thiazole ring and screened them for in vitro antibacterial activity against various bacterial strains, suggesting potential therapeutic interventions against microbial diseases (Desai, Rajpara, & Joshi, 2013).

Antileishmanial Activity

Furthermore, a novel series of 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-amines with N-[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl] moiety introduced via click chemistry demonstrated good in vitro anti-leishmanial activity against Leishmania major. This indicates a potential avenue for developing treatments for leishmaniasis (Tahghighi, Razmi, Mahdavi, Foroumadi, Ardestani, Emami, Kobarfard, Dastmalchi, Shafiee, & Foroumadi, 2012).

Future Directions

While specific future directions for this compound are not available, there is a growing interest in the design of new antitumor agents using small molecules containing five-member heterocyclic moieties, such as 1,3,4-thiadiazole.